Cas no 103754-57-0 (5-[(4-aminophenyl)methylidene]-1,3-thiazolidine-2,4-dione)

• Product name: 5-[(4-aminophenyl)methylidene]-1,3-thiazolidine-2,4-dione
• CAS No: 103754-57-0
• MF: C₁₀H₈N₂O₂S
• MW: 220.24772
• CID: 1142405
• PubChem ID: 54182543

5-[(4-aminophenyl)methylidene]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-[(4-aminophenyl)methylidene]-1,3-thiazolidine-2,4-dione
• 5-(4-amino-benzylidene)-thiazolidine-2,4-dione
• ACMC-20m6kj
• 5-(4-Amino-benzyliden)-thiazolidin-2,4-dion
• 5-(4-amino-benzylidene)-thiazolidin-2,4-dione
• (Z)-5-(4-aminobenzylidene)thiazolidine-2,4-dione
• CTK0D8363
• 2,4-Thiazolidinedione, 5-[(4-aminophenyl)methylene]-
• 5-(4-amino-benzylidene)-thiazolidine-2,4-dione; ACMC-20m6kj; 5-(4-Amino-benzyliden)-thiazolidin-2,4-dion; 5-(4-amino-benzylidene)-thiazolidin-2,4-dione; (Z)-5-(4-aminobenzylidene)thiazolidine-2,4-dione; CTK0D8363; 2,4-Thiazolidinedione, 5-[(4-aminophenyl)methylene]-;
• 103754-57-0
• PCVIALFSKYDJAY-UHFFFAOYSA-N
• DTXSID40709601

• Inchi： InChI=1S/C10H8N2O2S/c11-7-3-1-6(2-4-7)5-8-9(13)12-10(14)15-8/h1-5H,11H2,(H,12,13,14)
• InChI Key： PCVIALFSKYDJAY-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C=C2C(=O)NC(=O)S2)N

Computed Properties

• Exact Mass: 220.03074
• Monoisotopic Mass: 220.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 97.5Ų

Experimental Properties

• PSA: 72.19